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Compound of Interest

Compound Name: 8-Mercapto-1-octanol

CAS No.: 33065-54-2

Cat. No.: B1609981

Get Quote

CAS No: 33065-54-2 | Formula: C₈H₁₈OS | Molecular Weight: 162.29 g/mol

Executive Summary
8-Mercapto-1-octanol (8-MCH) is a heterobifunctional alkyl thiol widely utilized in surface

chemistry to generate hydrophilic Self-Assembled Monolayers (SAMs) on gold substrates. Its

structure—a thiol head group separated from a terminal hydroxyl group by an eight-carbon

alkyl chain—serves as a critical "spacer" molecule.

In biosensor development (e.g., Surface Plasmon Resonance or Electrochemical Impedance

Spectroscopy), 8-MCH is frequently used to backfill sensor surfaces, displacing non-specifically

adsorbed proteins and orienting capture ligands. While invaluable for surface passivation, its

handling requires rigorous oxidation prevention and strict adherence to safety protocols

regarding ocular and respiratory hazards.

Physicochemical Profile
Understanding the physical state of 8-MCH is prerequisite to its safe handling and effective

application.
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Property Value Operational Implication

Physical State
Liquid (Colorless to pale

yellow)

Easy to dispense via

micropipette; viscous enough

to require careful pipetting to

ensure accuracy.

Density 0.930 g/mL at 25 °C

Denser than ethanol; ensure

thorough mixing during

solution preparation.

Refractive Index n20/D 1.484

Relevant for optical

characterization methods like

Ellipsometry.

Solubility
Soluble in Ethanol, Methanol,

Chloroform

Ethanol (Absolute) is the

standard solvent for biological

SAM preparation to minimize

toxicity and substrate

incompatibility.

Boiling Point ~250 °C (Predicted)

High boiling point; not suitable

for vapor deposition without

high vacuum.

Purity Typically ≥98%

Impurities (often disulfides)

significantly degrade SAM

ordering.

Hazard Identification & Toxicology
Signal Word: DANGER

Unlike simple alcohols, the thiol moiety introduces specific toxicity and reactivity profiles. The

primary risks are severe eye damage and respiratory irritation.

GHS Classification[1][2][3]
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
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Skin Irritation (Category 2): Causes skin irritation.[2][3]

Serious Eye Damage (Category 1): Causes serious eye damage. Note: This is a higher

severity than "Eye Irritation." Irreversible corneal damage is possible.

STOT - Single Exposure (Category 3): May cause respiratory irritation.[4]

Senior Scientist Insight: The "Stench" Factor
While not always explicitly coded in GHS summaries, 8-MCH possesses the characteristic

sulfurous odor of thiols. Olfactory fatigue (nose blindness) can occur rapidly. Do not rely on

smell to detect leaks. Always work within a certified chemical fume hood.

Handling, Storage, & Stability (The "Oxidation Trap")
The most common failure mode in 8-MCH experiments is not toxicity, but reagent degradation.

Thiols spontaneously oxidize to disulfides (R-S-S-R) in the presence of atmospheric oxygen,

rendering them inactive for gold binding.

Storage Protocol
Temperature: Store at -20°C.

Atmosphere: Upon receipt, if the septum is pierced, the headspace must be purged with dry

Nitrogen (N₂) or Argon (Ar) before resealing.

Container: Amber glass vials are preferred to prevent photo-oxidation.

Graphviz: Safe Handling Lifecycle
The following diagram outlines the logic flow for maintaining reagent integrity while ensuring

operator safety.
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Figure 1: Lifecycle for handling 8-MCH to prevent oxidation and exposure.

Application Protocol: SAM Formation
Objective: Create a densely packed, hydrophilic monolayer on a gold sensor chip.

Reagents Required[7][8][9]
8-Mercapto-1-octanol (≥98%)[5]

Absolute Ethanol (200 proof, HPLC grade)

Gold-coated substrate (e.g., SPR chip or Au electrode)[6]

Piranha Solution (3:1 H₂SO₄:H₂O₂) OR UV/Ozone cleaner

Step-by-Step Methodology
1. Substrate Cleaning (Critical)
A dirty substrate yields a disordered SAM.

Method A (Piranha): Immerse gold in Piranha solution for 30 seconds. Rinse copiously with

Milli-Q water, then Ethanol. Warning: Piranha solution reacts violently with organics.[7] Do

not store in closed containers.

Method B (UV/Ozone): Expose to UV/Ozone for 20 minutes. Rinse with Ethanol.[7][8]

2. Solution Preparation
Prepare a 1 mM to 10 mM solution of 8-MCH in absolute ethanol.

Calculation: For 10 mL of 1 mM solution, dissolve ~1.6 mg (or ~1.7 µL) of 8-MCH in 10 mL

Ethanol.

Tip: Prepare fresh. Do not store dilute solutions for more than 24 hours.

3. Incubation (Self-Assembly)
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Immerse the clean gold substrate into the thiol solution.

Backfill the container with N₂ gas and seal with Parafilm to prevent solvent evaporation and

oxygen ingress.

Incubate for 12 to 24 hours in the dark at room temperature.

Why? Fast adsorption happens in seconds, but the "organization phase" (where alkyl

chains align and defects heal) takes hours.[8]

4. Rinsing & Drying[6]
Remove substrate and rinse thoroughly with absolute ethanol (to remove physisorbed

layers).

Dry under a stream of filtered Nitrogen gas.

Use immediately.

Graphviz: Experimental Workflow
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Figure 2: Workflow for generating high-quality Self-Assembled Monolayers.

Emergency Response
Scenario Immediate Action

Eye Contact

CRITICAL. Rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present.[2][9] Seek immediate medical attention

(ophthalmologist).

Skin Contact

Wash with soap and plenty of water. Remove

contaminated clothing. If irritation persists,

consult a physician.

Inhalation

Move person to fresh air.[2][3][9] If not

breathing, give artificial respiration.[9] Consult a

physician.

Spill Cleanup

Evacuate area. Wear respiratory protection.

Absorb with inert material (vermiculite/sand). Do

not use bleach immediately on large spills

(exothermic reaction); collect first, then

neutralize residue with dilute bleach in a fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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